3-Chloro-6-(3,5-dimethyl-4-bromo-1-pyrazolyl)-pyridazine

• CAS No.: 70588-86-2
• Molecular Formula: C9H8BrClN4
• Molecular Weight: 287.54 g/mol
• IUPAC Name: 3-(4-bromo-3,5-dimethylpyrazol-1-yl)-6-chloropyridazine
• InChI: InChI=1S/C9H8BrClN4/c1-5-9(10)6(2)15(14-5)8-4-3-7(11)12-13-8/h3-4H,1-2H3
• InChI Key: CMGRDLNEHMAXLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=NN=C(C=C2)Cl)C)Br

Description

3-Chloro-6-(3,5-dimethyl-4-bromo-1-pyrazolyl)-pyridazine is a useful research compound. Its molecular formula is C9H8BrClN4 and its molecular weight is 287.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2.09 g (0.01 moles) of 3-chloro-6-(3,5-dimethyl-1-pyrazolyl)-pyridazine, 21 ml of carbon tetrachloride and 1.96 g (0.011 moles) of N-bromosuccinimide is boiled under stirring for 3 hours. After cooling the precipitate is filtered, washed with carbon tetrachloride and recrystallized from ethanol. Yield: 1.44 g (50.5%); m.p.: 143°-145° C.

Synthesis routes and methods II

Procedure details